Cas no 851263-21-3 (Ethanone, 1-[3-ethoxy-4-(trifluoromethyl)phenyl]-)

• Product Name: Ethanone, 1-[3-ethoxy-4-(trifluoromethyl)phenyl]-
• CAS No: 851263-21-3
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 1838361
• PubChem ID: 66650336
• Update Time: 2025-04-21

Ethanone, 1-[3-ethoxy-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-ethoxy-4-(trifluoromethyl)phenyl]-
• 851263-21-3
• SCHEMBL312486
• 3'-Ethoxy-4'-(trifluoromethyl)acetophenone
• DB-162088
• 1-[3-ethoxy-4-(trifluoromethyl)phenyl]ethanone
• 1-(3-Ethoxy-4-trifluoromethyl-phenyl)-ethanone
• DTXSID601247922

• Inchi： 1S/C11H11F3O2/c1-3-16-10-6-8(7(2)15)4-5-9(10)11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key： ARRPKUPRRIKFAC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C)=O)=CC=1OCC)(F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų